Dimethyl 2-methyl-5-methyleneadipate
Overview
Description
Dimethyl 2-methyl-5-methyleneadipate is a chemical compound with the molecular formula C10H16O4 . It is also known by other names such as dimethyl 2-methyl-5-methylidenehexanedioate and 1,6-DIMETHYL 2-METHYL-5-METHYLIDENEHEXANEDIOATE .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI stringInChI=1S/C10H16O4/c1-7(9(11)13-3)5-6-8(2)10(12)14-4/h8H,1,5-6H2,2-4H3
. The Canonical SMILES representation is CC(CCC(=C)C(=O)OC)C(=O)OC
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 200.23 g/mol . It has a computed XLogP3-AA value of 1.7, indicating its relative lipophilicity . It has no hydrogen bond donors and four hydrogen bond acceptors . The compound has a rotatable bond count of 7 . Its exact mass and monoisotopic mass are both 200.10485899 g/mol . The topological polar surface area is 52.6 Ų . The compound has a density of 1.022g/cm3, a boiling point of 256.6ºC at 760 mmHg, and a flash point of 118.5ºC .Scientific Research Applications
Synthesis and Reactivity
Dimethyl 2-methyl-5-methyleneadipate has applications in the field of organic synthesis and reactivity. For instance, it can be used as a key intermediate in the preparation of complex organic compounds. A study by Watanabe, Suga, and Fujita (1973) demonstrated the synthesis of 5,6-Dimethyl-5-hepten-2-one from 2,3-Dimethyl-1,3-butadiene, highlighting the versatility of similar compounds in organic synthesis processes (Watanabe, Suga, & Fujita, 1973). Additionally, the reactivity of group 4 metal alkyl and metallacyclic compounds supported by aryloxide ligands towards organic isocyanides, as discussed by Thorn, Fanwick, and Rothwell (1999), indicates the potential of this compound in forming complex organometallic structures (Thorn, Fanwick, & Rothwell, 1999).
Chemical Transformations
The compound can also undergo various chemical transformations. Matsuda (1973) explored the cobalt carbonyl-catalyzed hydroesterification of butadiene with carbon monoxide and methanol, leading to the production of similar esters and highlighting the compound's potential in complex chemicalreactions (Matsuda, 1973). Furthermore, the study of conformational thermodynamic and kinetic parameters of methyl-substituted 1,3-butadienes by Squillacote and Liang (2005) suggests the relevance of such compounds in understanding molecular dynamics and reactivity (Squillacote & Liang, 2005).
Methylation Processes
In terms of methylation processes, Svelle, Kolboe, Swang, and Olsbye (2005) investigated the methylation of alkenes and methylbenzenes by dimethyl ether or methanol on acidic zeolites. This study provides insight into how compounds similar to this compound can be used in methylation reactions, which are fundamental in organic chemistry (Svelle, Kolboe, Swang, & Olsbye, 2005).
Pyrolysis Studies
The pyrolysis of related compounds has also been studied. Cheng et al. (2014) conducted an experimental and kinetic modeling study of 2,5-dimethylfuran pyrolysis at various pressures. Their research on the pyrolysis products and mechanisms provides valuable information on the thermal behavior of compounds like this compound (Cheng et al., 2014).
Amino Acid Analysis
Moreover, the use of related solvents in amino acid analysis has been explored. Moore (1968) discussed the use of dimethyl sulfoxide as a solvent for the ninhydrin reaction in amino acid analysis, indicating the potential application of similar compounds in biochemical analysis (Moore, 1968).
Safety and Hazards
The safety data sheet for a similar compound, DBE dibasic ester, indicates that it causes serious eye irritation and is harmful to aquatic life . It is recommended to avoid release to the environment and to wear eye protection/face protection . If in eyes, it is advised to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do . If eye irritation persists, medical advice or attention should be sought .
Mechanism of Action
- Its primary targets include nuclear factor erythroid-derived 2-related factor (Nrf2)–dependent and independent pathways .
- Nrf2 activation induces the expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1), leading to anti-inflammatory and neuroprotective effects .
- The Nrf2 pathway activation by DMMA contributes to its therapeutic effects in relapsing–remitting multiple sclerosis (RRMS) .
- However, significant lymphopenia in treated patients may increase the risk of progressive multiple leukoencephalopathies (PML) .
- Improved clinical parameters, including reduced relapse rate and disability score in RRMS patients .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
properties
IUPAC Name |
dimethyl 2-methyl-5-methylidenehexanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O4/c1-7(9(11)13-3)5-6-8(2)10(12)14-4/h8H,1,5-6H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUISJNPVANLQPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=C)C(=O)OC)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20963345 | |
Record name | Dimethyl 2-methyl-5-methylidenehexanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20963345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4513-62-6 | |
Record name | 1,6-Dimethyl 2-methyl-5-methylenehexanedioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4513-62-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dimethyl 2-methyl-5-methyleneadipate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004513626 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyl 2-methyl-5-methylidenehexanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20963345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl 2-methyl-5-methyleneadipate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.581 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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